Cas no 206756-04-9 (Ecliptasaponin D)

• Product Name: Ecliptasaponin D
• CAS No: 206756-04-9
• Molecular Formula: C₃₆H₅₈O₉
• Molecular Weight: 634.8403
• CID: 1080317

Ecliptasaponin D Properties

Names and Identifiers

• Ecliptasaponin D
• Olean-12-en-28-oic acid,3-(â-D-glucopyranosyloxy)-16-hydroxy- ,(3â,16â)-
• (3beta,16beta)-3-(beta-D-Glucopyranosyloxy)-16-hydroxyolean-12-en-28-oic acid
• Ecliptasaponin A
• Echinocystic acid-3-o-glucoside
• ecliptasaponin-a

• InChIKey： WYDPEADEZMZKNM-UHFFFAOYSA-N
• Inchi： 1S/C36H58O9/c1-31(2)14-15-36(30(42)43)20(16-31)19-8-9-23-33(5)12-11-25(45-29-28(41)27(40)26(39)21(18-37)44-29)32(3,4)22(33)10-13-34(23,6)35(19,7)17-24(36)38/h8,20-29,37-41H,9-18H2,1-7H3,(H,42,43)
• SMILES： O(C1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])C1([H])C([H])([H])C([H])([H])C2(C([H])([H])[H])C([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])C1(C([H])([H])[H])C3(C([H])([H])[H])C([H])([H])C([H])(C4(C(=O)O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C4([H])C3=C([H])C([H])([H])C12[H])O[H]

Computed Properties

• Exact Mass: 634.408083g/mol
• Surface Charge: 0
• XLogP3: 5.3
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 4
• Monoisotopic Mass: 634.408083g/mol
• Monoisotopic Mass: 634.408083g/mol
• Topological Polar Surface Area: 157Ų
• Heavy Atom Count: 45
• Complexity: 1210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 634.8

Experimental Properties

• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins